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Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703

Get Quote

An Overview for Researchers, Scientists, and Drug Development Professionals

2'-Deoxycytidine-15N3 is a stable isotope-labeled version of 2'-deoxycytidine, a fundamental

component of deoxyribonucleic acid (DNA). In this isotopologue, the three nitrogen atoms

within the cytidine base are replaced with the heavy isotope of nitrogen (¹⁵N). This seemingly

subtle modification provides a powerful and versatile tool for a wide range of applications in

biomedical research and drug development, primarily due to its distinct mass and nuclear

magnetic properties.

This technical guide provides a comprehensive overview of 2'-Deoxycytidine-15N3, including

its properties, applications, and detailed experimental protocols. It is intended for researchers

and scientists who are utilizing or considering the use of stable isotope-labeled nucleosides in

their work.

Core Properties and Data
Stable isotope labeling with ¹⁵N does not significantly alter the chemical properties of 2'-

deoxycytidine, allowing it to be treated as a biological equivalent in most experimental systems.

The key difference lies in its mass, which enables its differentiation from the endogenous,

unlabeled counterpart by mass spectrometry.
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Property Value Source(s)

Chemical Formula C₉H₁₃¹⁵N₃O₄ [1]

Molecular Weight Approximately 230.19 g/mol [2][3]

Isotopic Purity Typically >98% [2]

Appearance White to off-white solid

Solubility
Soluble in water and polar

organic solvents

Applications in Research and Drug Development
The unique characteristics of 2'-Deoxycytidine-15N3 make it an invaluable tool in several key

research areas:

Biomolecular NMR Spectroscopy: The ¹⁵N nucleus is NMR-active, and its incorporation into

2'-deoxycytidine allows for the use of advanced NMR techniques to study the structure,

dynamics, and interactions of DNA and DNA-protein complexes.[2] The distinct chemical

shifts of the nitrogen atoms in the nucleobase provide sensitive probes for monitoring

changes in the local chemical environment.[4]

Quantitative Mass Spectrometry (LC-MS/MS): 2'-Deoxycytidine-15N3 is widely used as an

internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays

for the precise quantification of 2'-deoxycytidine in biological samples such as plasma,

tissues, and DNA hydrolysates.[5][6] The co-elution of the labeled standard with the

unlabeled analyte allows for correction of matrix effects and variations in sample processing,

leading to highly accurate and reproducible results.[1]

Metabolic Tracer Studies: As a stable isotope-labeled tracer, 2'-Deoxycytidine-15N3 can be

introduced into cellular or animal models to track the metabolic fate of deoxycytidine.[5] This

allows for the investigation of DNA synthesis, nucleotide salvage pathways, and the effects

of drugs on these processes.

DNA Damage and Repair Studies: The quantification of nucleosides and their modified forms

in DNA is crucial for understanding the mechanisms of DNA damage and repair. 2'-
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Deoxycytidine-15N3 serves as an essential internal standard for the accurate measurement

of 2'-deoxycytidine released from DNA upon damage.

Experimental Protocols
I. Quantification of 2'-Deoxycytidine in Biological
Samples using LC-MS/MS with 2'-Deoxycytidine-15N3 as
an Internal Standard
This protocol outlines a general procedure for the quantification of 2'-deoxycytidine in DNA

hydrolysates, plasma, or tissue homogenates.

Materials:

2'-Deoxycytidine-15N3 (Internal Standard)

2'-Deoxycytidine (Analytical Standard)

LC-MS grade water, acetonitrile, methanol, and formic acid

Enzymatic digestion cocktail (e.g., nuclease P1, alkaline phosphatase) for DNA samples

Protein precipitation solution (e.g., cold methanol or acetonitrile) for plasma/tissue samples

LC-MS/MS system

Procedure:

Sample Preparation:

DNA Hydrolysis: To a known amount of DNA (e.g., 10 µg), add a precise amount of 2'-
Deoxycytidine-15N3 internal standard. Perform enzymatic digestion to break down the

DNA into individual nucleosides.[1]

Plasma/Tissue: To a specific volume of plasma or tissue homogenate, add a known

amount of 2'-Deoxycytidine-15N3 internal standard. Precipitate proteins using a cold

organic solvent. Centrifuge and collect the supernatant.[3]
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LC Separation:

Use a C18 reversed-phase column.

Employ a gradient elution with mobile phases typically consisting of water with 0.1%

formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile

Phase B).

MS/MS Detection:

Use an electrospray ionization (ESI) source in positive ion mode.

Set up multiple reaction monitoring (MRM) for the following transitions:

2'-Deoxycytidine: m/z 228 -> 112 (loss of the deoxyribose sugar)[7]

2'-Deoxycytidine-15N3: m/z 231 -> 115[6]

Quantification:

Generate a calibration curve using known concentrations of the analytical standard and a

fixed concentration of the internal standard.

Calculate the concentration of 2'-deoxycytidine in the samples by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Workflow for LC-MS/MS Quantification

Sample Preparation Analysis

Biological Sample
(DNA, Plasma, Tissue)

Spike with
2'-Deoxycytidine-15N3

Add Internal
Standard Extraction / Digestion LC SeparationInject MS/MS Detection Quantification

Click to download full resolution via product page
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Caption: General workflow for quantifying 2'-deoxycytidine using LC-MS/MS.

II. Biomolecular NMR Studies
The use of 2'-Deoxycytidine-15N3 in NMR spectroscopy allows for the site-specific

investigation of DNA structure and interactions.

General Considerations for Sample Preparation:

Oligonucleotide Synthesis: 2'-Deoxycytidine-15N3 is typically converted into a

phosphoramidite building block for incorporation into synthetic oligonucleotides at specific

positions.

Sample Purity: High purity of the labeled oligonucleotide is crucial for obtaining high-quality

NMR spectra.

Buffer Conditions: The choice of buffer, pH, and salt concentration should be optimized to

maintain the stability and integrity of the DNA sample. A common buffer is a phosphate buffer

at a pH around 6.5-7.0.[8]

Deuterated Solvent: A certain percentage of D₂O (typically 5-10%) is required in the NMR

sample for the spectrometer's lock system.[8]

NMR Experiments:

¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This is a fundamental 2D NMR

experiment that correlates the chemical shifts of ¹⁵N nuclei with their directly attached

protons. It is used to obtain a "fingerprint" of the labeled sites.

Other Multidimensional NMR Experiments: A variety of more advanced NMR experiments

can be employed to probe the structure, dynamics, and interactions of the labeled DNA.

Deoxycytidine Metabolism
2'-Deoxycytidine plays a central role in the pyrimidine salvage pathway, which recycles

nucleosides for DNA synthesis. Understanding this pathway is critical in cancer research and

the development of antiviral therapies.
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Simplified Deoxycytidine Metabolic Pathway
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Caption: Key steps in the salvage pathway of 2'-deoxycytidine.

Synthesis of 2'-Deoxycytidine-15N3
The synthesis of 2'-Deoxycytidine-15N3 can be achieved through both chemical and

biosynthetic methods.

Chemical Synthesis: Chemical synthesis typically involves the construction of the ¹⁵N-labeled

cytidine base followed by its coupling to a deoxyribose sugar derivative. The introduction of
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the ¹⁵N labels often utilizes ¹⁵N-labeled precursors such as ¹⁵NH₄Cl or K¹⁵NO₃. While

chemical synthesis allows for site-specific labeling, it can be a multi-step and complex

process. A general strategy involves the synthesis of a labeled pyrimidine ring, which is then

glycosylated.

Biosynthesis: Biosynthetic methods involve growing microorganisms, such as E. coli, in a

minimal medium where the sole nitrogen source is a ¹⁵N-labeled compound, typically

¹⁵NH₄Cl.[6][9] The bacteria will incorporate the heavy isotope into all of their nitrogen-

containing biomolecules, including nucleosides. The labeled DNA is then extracted and

hydrolyzed to yield uniformly ¹⁵N-labeled 2'-deoxycytidine. This method is effective for

producing uniformly labeled compounds but does not allow for site-specific labeling.[4][9]

Conclusion
2'-Deoxycytidine-15N3 is a powerful and versatile tool for researchers in a wide range of

disciplines. Its applications in biomolecular NMR provide detailed structural and dynamic

information about DNA, while its use as an internal standard in mass spectrometry enables

highly accurate quantification of 2'-deoxycytidine in biological systems. As research continues

to unravel the complexities of cellular metabolism and DNA biology, the importance of stable

isotope-labeled compounds like 2'-Deoxycytidine-15N3 is certain to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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